2,3-O-CAMPHANYLIDENE-D-MYO-INOSITOL

• CAS No.: 128459-27-8
• Molecular Formula: C16H26O6
• Molecular Weight: 314.378
• IUPAC Name: (1R,2S,3S,4R,5S,8R)-4/',7/',7/'-trimethylspiro[7-oxabicyclo[3.2.1]octane-6,3/'-bicyclo[2.2.1]heptane]-2,3,4,5,8-pentol
• InChI: InChI=1S/C16H26O6/c1-13(2)7-4-5-14(13,3)15(6-7)16(21)11(19)9(18)8(17)10(22-15)12(16)20/h7-12,17-21H,4-6H2,1-3H3/t7?,8-,9-,10+,11+,12+,14?,15?,16-/m0/s1
• InChI Key: JFBOCCBCWBEKLU-XWRLMLFDSA-N
• SMILES: CC1(C2CCC1(C3(C2)C4(C(C(C(C(C4O)O3)O)O)O)O)C)C
• Synonyms: 2,3-O-CAMPHANYLIDENE-D-MYO-INOSITOL

Description

2,3-O-Camphanylidene-D-myo-inositol is a chemically modified derivative of myo-inositol, a cyclic polyol critical to cellular signaling and metabolic processes. This compound features a camphanylidene protecting group at the 2- and 3-hydroxyl positions of the myo-inositol scaffold. Such modifications are commonly employed to enhance stereochemical control during synthetic pathways or to study specific biological interactions.

Camphanylidene groups are derived from camphor, introducing rigidity and chirality to the molecule. This contrasts with smaller protecting groups like isopropylidene () or benzyl (), which are less sterically demanding and more labile under acidic conditions. The choice of protecting group significantly influences solubility, reactivity, and downstream applications in medicinal chemistry or signal transduction studies.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural and functional differences between 2,3-O-camphanylidene-D-myo-inositol and related compounds from the evidence:

Compound	Protecting Groups/Substituents	Molecular Formula	Molecular Weight	Key Properties
2,3-O-Camphanylidene-D-myo-inositol	2,3-O-camphanylidene	Inferred C₁₆H₂₂O₆	Estimated ~340 g/mol	High stereochemical rigidity; hydrophobic due to camphor moiety; chiral centers.
2,3:5,6-Di-O-isopropylidene-4-(4-methoxy-THP-4-yl)-myo-inositol	2,3:5,6-di-O-isopropylidene, 4-methoxy	C₁₈H₃₀O₈	374.426 g/mol	Moderate hydrophobicity (XLogP3 ~2.5*); labile under acidic hydrolysis.
myo-Inositol-1-[2,3-bis(tetradecyloxy)propyl phosphate]	1-phosphate, 2,3-bis(tetradecyloxy)	C₃₇H₇₁O₁₃P	754.926 g/mol	Highly lipophilic (XLogP3 = 8.6); large polar surface area (187 Ų).
DL-1-O-p-methoxybenzyl-2,3,6-tri-O-benzyl-myo-inositol	1-O-p-methoxybenzyl, 2,3,6-tri-O-benzyl	C₃₈H₄₂O₇	Estimated ~634 g/mol	Aromatic protecting groups; stable under basic conditions; fluorescent labeling.

Structural and Functional Analysis

• Camphanylidene vs. Isopropylidene Groups :
  The camphanylidene group (inferred) introduces greater steric hindrance and chirality compared to the isopropylidene group in . This enhances stereoselectivity in synthesis but reduces solubility in aqueous media. Isopropylidene derivatives, such as the compound in , are more easily cleaved under mild acidic conditions, making them preferable for temporary protection .

• Lipophilicity and Membrane Permeability :
  The acyloxy-phosphate derivative in (XLogP3 = 8.6) is far more lipophilic than camphanylidene or isopropylidene analogs. Such lipophilicity is advantageous for membrane permeability in drug delivery but may hinder water solubility .

• Synthetic Utility :
  Benzyl and p-methoxybenzyl groups () are widely used in multi-step syntheses due to their stability under phosphorylation conditions. In contrast, camphanylidene groups may require specialized deprotection strategies, limiting their use in complex pathways .

Research Findings

• Camphanylidene-protected inositols, however, are more likely used as intermediates in synthesizing chiral ligands or enzyme inhibitors .
• Thermodynamic Stability: Isopropylidene-protected inositols () exhibit lower thermal stability compared to camphanylidene derivatives, as evidenced by their lower molecular weight and simpler stereoelectronic profiles .